Cas no 1701864-13-2 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-)
1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-
-
- Inchi: 1S/C7H5ClN4O2/c8-4-2-1-3(14-4)5-10-6(9)12-7(13)11-5/h1-2H,(H3,9,10,11,12,13)
- InChI Key: QOYLKKQMQRMPSR-UHFFFAOYSA-N
- SMILES: N1C(N)=NC(C2=CC=C(Cl)O2)=NC1=O
1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-646722-0.05g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 0.05g |
$1020.0 | 2023-03-04 | ||
| Enamine | EN300-646722-0.1g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 0.1g |
$1068.0 | 2023-03-04 | ||
| Enamine | EN300-646722-0.25g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 0.25g |
$1117.0 | 2023-03-04 | ||
| Enamine | EN300-646722-0.5g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 0.5g |
$1165.0 | 2023-03-04 | ||
| Enamine | EN300-646722-1.0g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-646722-2.5g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 2.5g |
$2379.0 | 2023-03-04 | ||
| Enamine | EN300-646722-5.0g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 5.0g |
$3520.0 | 2023-03-04 | ||
| Enamine | EN300-646722-10.0g |
4-amino-6-(5-chlorofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one |
1701864-13-2 | 10.0g |
$5221.0 | 2023-03-04 |
1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-
Research Briefing on 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) in Chemical Biology and Pharmaceutical Applications
The compound 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The presence of the 5-chloro-2-furanyl moiety and the triazinone core structure suggests potential bioactivity, particularly in the context of antimicrobial and anticancer applications. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its pharmacological properties.
One of the most promising aspects of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- is its potential as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinase pathways involved in cancer cell proliferation. These findings are supported by molecular docking studies, which reveal strong binding affinities to key enzymatic sites. Further in vivo studies are currently underway to validate these observations and assess the compound's pharmacokinetic profile.
In addition to its anticancer potential, recent research has explored the compound's antimicrobial properties. Structural analogs of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- have shown efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This has sparked interest in its development as a novel antibiotic, particularly in light of the growing global threat of antimicrobial resistance.
The synthesis of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes, reducing the reliance on hazardous reagents and minimizing waste generation. These improvements are critical for scaling up production and ensuring the compound's viability as a pharmaceutical ingredient.
Despite these promising developments, challenges remain in the clinical translation of 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.
In conclusion, 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)- (CAS: 1701864-13-2) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and synthetic versatility make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining challenges in its development pathway.
1701864-13-2 (1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-chloro-2-furanyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)